molecular formula C2H3NaO5S B098754 Sodium acetyl sulphate CAS No. 19201-24-2

Sodium acetyl sulphate

Cat. No.: B098754
CAS No.: 19201-24-2
M. Wt: 162.1 g/mol
InChI Key: VCLVUNFJTOOMIR-UHFFFAOYSA-M
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Description

Sodium acetyl sulphate is a useful research compound. Its molecular formula is C2H3NaO5S and its molecular weight is 162.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

19201-24-2

Molecular Formula

C2H3NaO5S

Molecular Weight

162.1 g/mol

IUPAC Name

sodium;acetyl sulfate

InChI

InChI=1S/C2H4O5S.Na/c1-2(3)7-8(4,5)6;/h1H3,(H,4,5,6);/q;+1/p-1

InChI Key

VCLVUNFJTOOMIR-UHFFFAOYSA-M

SMILES

CC(=O)OS(=O)(=O)[O-].[Na+]

Isomeric SMILES

CC(=O)OS(=O)(=O)[O-].[Na+]

Canonical SMILES

CC(=O)OS(=O)(=O)[O-].[Na+]

Key on ui other cas no.

19201-24-2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A sulfating mixture comprising sodium acetyl sulfate was prepared as follows: 162.9 grams acetic anhydride and 52.5 grams glacial acetic acid were added to a 1 liter jacketed resin flask. 30.8 grams of sodium sulfate were added and the contents stirred for 5 minutes. 20.15 grams of concentrated sulfuric acid (98% by weight) were added dropwise at such a rate that the temperature of the reactor contents did not exceed 55° C. The rate of addition of sulfuric acid may be increased, if desired, if cooling is applied by circulating ice water through the jacket of the reactor. The reactor was stirred for 30 minutes after the addition of the sulfuric acid was completed.
Quantity
162.9 g
Type
reactant
Reaction Step One
Quantity
52.5 g
Type
solvent
Reaction Step One
Quantity
30.8 g
Type
reactant
Reaction Step Two
Quantity
20.15 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six

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